3-Amino-5-(2,4,5-trifluorophenyl)pyrazole Hydrochloride

• Molecular Formula: C9H7ClF3N3
• Molecular Weight: 249.62 g/mol
• IUPAC Name: 5-(2,4,5-trifluorophenyl)-1H-pyrazol-3-amine;hydrochloride
• InChI: InChI=1S/C9H6F3N3.ClH/c10-5-2-7(12)6(11)1-4(5)8-3-9(13)15-14-8;/h1-3H,(H3,13,14,15);1H
• InChI Key: GCBYBQQTOLIJGB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)F)C2=CC(=NN2)N.Cl

Description

3-Amino-5-(2,4,5-trifluorophenyl)pyrazole Hydrochloride is a compound belonging to the pyrazole family, which is known for its versatile applications in organic synthesis and medicinal chemistry. Pyrazoles are heterocyclic compounds containing a five-membered ring with two adjacent nitrogen atoms. The presence of the trifluorophenyl group in this compound enhances its chemical stability and biological activity .

Preparation Methods

The synthesis of 3-Amino-5-(2,4,5-trifluorophenyl)pyrazole Hydrochloride typically involves the reaction of hydrazines with enaminones or other suitable precursors under controlled conditions. One common method includes the use of acetyl chloride, benzoxyl chloride, or benzyl chloride in solvents like dichloromethane or tetrahydrofuran at low temperatures under a nitrogen atmosphere . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.

Chemical Reactions Analysis

3-Amino-5-(2,4,5-trifluorophenyl)pyrazole Hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: Substitution reactions can occur at the amino or trifluorophenyl groups, often using halogenating agents or nucleophiles under specific conditions.

Scientific Research Applications

3-Amino-5-(2,4,5-trifluorophenyl)pyrazole Hydrochloride has a wide range of applications in scientific research:

Chemistry: It serves as a precursor for the synthesis of more complex heterocyclic compounds, including pyrazolo[1,5-a]pyrimidines.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its ability to interact with various biological targets.

Medicine: It has potential therapeutic applications, particularly in the development of anti-inflammatory and anticancer agents.

Industry: The compound is utilized in the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Amino-5-(2,4,5-trifluorophenyl)pyrazole Hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The trifluorophenyl group enhances its binding affinity and selectivity, leading to effective inhibition or modulation of target activity. The compound may also interfere with signaling pathways, contributing to its biological effects .

Comparison with Similar Compounds

3-Amino-5-(2,4,5-trifluorophenyl)pyrazole Hydrochloride can be compared with other aminopyrazole derivatives, such as:

3-Amino-4-(2,4,5-trifluorophenyl)pyrazole: Similar in structure but with different substitution patterns, affecting its reactivity and biological activity.

5-Amino-3-(4-((5-fluoro-2-methoxybenzamido)methyl)phenyl)-1-(1,1,1-trifluoropropane-2-yl)-1H-pyrazole-4-carboxamide: A more complex derivative with additional functional groups, offering distinct therapeutic potential.

These comparisons highlight the unique properties of this compound, making it a valuable compound in various fields of research and industry.